Researchers have synthesized TPP using various methods, including chemical and enzymatic approaches. Chemical synthesis involves the reaction of piperidine with triazole to form 1-benzyl-4,5-dihydro-1H-1,2,4-triazol-5-one, which is then subjected to acylation to form TPP. Enzymatic synthesis involves the use of the enzyme Candida rugosa to catalyze the synthesis of TPP. Researchers have characterized TPP using various analytical methods, including FT-IR, NMR, and mass spectrometry.